Indole-2,3-dione, 1-benzyl-5-bromo-
Overview
Description
Indole-2,3-dione, 1-benzyl-5-bromo-, also known as 1-Benzyl-5-bromo-1H-indole , is a chemical compound with the empirical formula C15H12BrN . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich .
Synthesis Analysis
The synthesis of indole derivatives, including 1-benzyl-5-bromo-indole-2,3-dione, has been a subject of research due to their prevalence in natural products and drugs . A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence . This procedure is rapid, operationally straightforward, generally high yielding and draws upon readily available building blocks .Scientific Research Applications
Crystallographic Analysis and Molecular Interactions
- Crystal Structure Insights : The crystallographic analysis of 5-Bromo-1-(4-bromophenyl)isatin, a related compound to 1-benzyl-5-bromo-indole-2,3-dione, provides insights into its molecular structure. This analysis reveals the orientation and interactions of the molecule's atoms, which are crucial for understanding its chemical behavior and potential applications in materials science (El-Hiti et al., 2018).
Synthesis and Chemical Reactions
Green Synthesis Approach : Research demonstrates a greener protocol for synthesizing indole derivatives, including 1-benzyl-5-bromo-indole-2,3-dione. This methodology emphasizes environmentally friendly synthesis with high yields, highlighting the compound's potential in sustainable chemistry (Jain, Sharma, & Kumar, 2012).
Copper-Catalyzed Reactions : Studies on copper(II)-catalyzed synthesis involving compounds like 1-benzyl-5-bromo-indole-2,3-dione show efficient pathways for creating benzo[f]pyrido[1,2-a]indole-6,11-dione derivatives. These findings are significant for organic synthesis and pharmaceutical research (Liu & Sun, 2012).
Facile Synthesis Techniques : Advanced synthesis methods have been developed for creating indole-fused compounds, with an emphasis on efficient, high-yield procedures. Such methodologies are key for the rapid production of pharmaceuticals and fine chemicals (Tu et al., 2011).
Biological and Medicinal Applications
Antimicrobial Properties : Research into derivatives of 1-benzyl-5-bromo-indole-2,3-dione has shown promising antimicrobial activities. These compounds are being evaluated for their potential in treating infections and as a basis for novel antimicrobial agents (Mageed, El- Ezabi, & Khaled, 2021).
Cancer Research : Studies have been conducted on 1-benzyl-5-bromo-indole-2,3-dione derivatives for their potential in cancer treatment, particularly in inhibiting the growth of cancer cells. This research is pivotal in the development of new anticancer drugs (Elsawy et al., 2010).
Properties
IUPAC Name |
1-benzyl-5-bromoindole-2,3-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrNO2/c16-11-6-7-13-12(8-11)14(18)15(19)17(13)9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGXZCVYJRFSCPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(=O)C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20229574 | |
Record name | Indole-2,3-dione, 1-benzyl-5-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20229574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
79183-44-1 | |
Record name | 1-Benzyl-5-bromoisatin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=79183-44-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Indole-2,3-dione, 1-benzyl-5-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079183441 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Indole-2,3-dione, 1-benzyl-5-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20229574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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